Cas no 30362-70-0 (1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate)

30362-70-0 structure
Product name:1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate
1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate
- 1-(4,6-diethyl-1,3,5-triazin-2-yl)ethyl acetate
- DTXSID30275249
- 30362-70-0
-
- Inchi: InChI=1S/C11H17N3O2/c1-5-9-12-10(6-2)14-11(13-9)7(3)16-8(4)15/h7H,5-6H2,1-4H3
- InChI Key: IBYXFDWSEQNQJW-UHFFFAOYSA-N
- SMILES: CCC1=NC(CC)=NC(C(OC(=O)C)C)=N1
Computed Properties
- Exact Mass: 223.13221
- Monoisotopic Mass: 223.132077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65
- XLogP3: 1.8
Experimental Properties
- Density: 1.09
- Boiling Point: 385.2°Cat760mmHg
- Flash Point: 186.8°C
- Refractive Index: 1.499
- PSA: 64.97
1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate Related Literature
-
M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
-
Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
-
Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
-
5. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
30362-70-0 (1,3,5-Triazine-2-methanol,4,6-diethyl-a-methyl-,2-acetate) Related Products
- 2228287-44-1(1-{1-2-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-amine)
- 1261687-24-4((5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-hydroxyacetic acid)
- 2059988-62-2(2-{3-(methylamino)phenylmethoxy}acetic acid)
- 1393590-47-0(2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)
- 1805936-47-3(Ethyl 4-bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxylate)
- 1823582-50-8(2-Hydroxyethyl 1,4-Dioxaspiro[4.5]decane-8-carboxylate)
- 1369162-92-4(4-(3-methoxy-1,2-oxazol-5-yl)butan-2-amine)
- 1261532-61-9(2-(Chloromethyl)naphthalene-5-carboxylic acid)
- 924859-11-0(<br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid ethyl ester)
- 1782249-70-0(2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk
